Cas no 1806550-43-5 (3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one
• CAS No: 1806550-43-5
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4970914
• Update Time: 2025-11-06

3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br2FO/c11-4-3-10(14)7-1-2-8(6-13)9(12)5-7/h1-2,5H,3-4,6H2
• InChI Key： AZXKJDPAAYQAPC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CF)C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one

Introduction to 3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one (CAS No. 1806550-43-5) and Its Applications in Modern Chemical Biology

The compound 3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one (CAS No. 1806550-43-5) represents a significant advancement in the realm of chemical biology, particularly in the development of novel pharmaceuticals and agrochemicals. This molecule, characterized by its unique structural motifs including bromine and fluoromethyl substituents, has garnered considerable attention due to its versatile reactivity and potential applications in synthetic chemistry. The presence of multiple halogen atoms not only enhances its utility as a building block in organic synthesis but also opens up avenues for exploring its role in drug discovery and material science.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for structurally diverse compounds that exhibit potent biological activity. 3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one stands out as a promising candidate due to its ability to serve as a precursor in the synthesis of bioactive molecules. The bromine atoms at the 3-position of the phenyl ring and the fluoromethyl group at the 4-position contribute to its reactivity, making it an ideal candidate for further functionalization. This compound has been increasingly utilized in the development of inhibitors targeting various therapeutic pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one is its role in the synthesis of small-molecule drugs. The bromine substituents facilitate cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the fluoromethyl group can be further modified through nucleophilic substitution or metal-catalyzed reactions, allowing for the creation of a wide array of derivatives with tailored biological properties. These attributes make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with various diseases. By leveraging the reactivity of 3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one, researchers have been able to design potent inhibitors that selectively target specific kinases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are overexpressed in many cancer cells. This has opened up new avenues for developing targeted therapies with improved efficacy and reduced side effects.

The agrochemical sector has also benefited from the versatility of 3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one. Its structural features make it an excellent scaffold for developing novel pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases, thereby ensuring food security. Researchers have utilized the compound's reactivity to synthesize molecules that exhibit potent insecticidal and fungicidal activity. The ability to modify its structure allows for fine-tuning its biological activity, ensuring that it is both effective against target organisms and environmentally friendly.

Another area where this compound has made significant contributions is in materials science. The unique electronic properties conferred by the bromine and fluoromethyl groups make it a suitable candidate for developing organic semiconductors and luminescent materials. These materials are used in various applications, including organic light-emitting diodes (OLEDs), solar cells, and sensors. The ability to tailor its properties through chemical modification allows researchers to optimize its performance for specific applications, leading to advancements in display technologies and renewable energy solutions.

In conclusion, 3-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-1-one (CAS No. 1806550-43-5) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for synthetic chemists, medicinal chemists, agrochemists, and materials scientists alike. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further, driving innovation in chemical biology and related fields.